Cas no 1361585-89-8 (3'-(Chloromethyl)-5'-fluoro-2,3,5-trichlorobiphenyl)

• Product Name: 3'-(Chloromethyl)-5'-fluoro-2,3,5-trichlorobiphenyl
• CAS No: 1361585-89-8
• MF: C₁₃H₇Cl₄F
• MW: 324.005083322525
• CID: 4996054
• Update Time: 2025-05-20

3'-(Chloromethyl)-5'-fluoro-2,3,5-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-(Chloromethyl)-5'-fluoro-2,3,5-trichlorobiphenyl

• Inchi： 1S/C13H7Cl4F/c14-6-7-1-8(3-10(18)2-7)11-4-9(15)5-12(16)13(11)17/h1-5H,6H2
• InChI Key： AQZKYYFJMXKNDQ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=C(C=C(CCl)C=1)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 276
• XLogP3: 6.1
• Topological Polar Surface Area: 0

Additional information on 3'-(Chloromethyl)-5'-fluoro-2,3,5-trichlorobiphenyl

Introduction to 3'-(Chloromethyl)-5'-fluoro-2,3,5-trichlorobiphenyl (CAS No. 1361585-89-8)

3'-(Chloromethyl)-5'-fluoro-2,3,5-trichlorobiphenyl (CAS No. 1361585-89-8) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its biphenyl core, which is substituted with multiple chlorine atoms and a fluorine atom, as well as a chloromethyl group. The combination of these functional groups imparts distinct physical and chemical properties that make it an intriguing subject for research and development.

The molecular formula of 3'-(Chloromethyl)-5'-fluoro-2,3,5-trichlorobiphenyl is C₁₂H₆Cl₄F, and its molecular weight is approximately 307.97 g/mol. The compound's high degree of halogenation contributes to its stability and resistance to various chemical reactions, making it suitable for use in environments where other compounds might degrade or react unpredictably.

In the context of pharmaceutical research, 3'-(Chloromethyl)-5'-fluoro-2,3,5-trichlorobiphenyl has been explored for its potential as a building block in the synthesis of novel drugs. The presence of the chloromethyl group allows for the introduction of various functional groups through substitution reactions, which can be crucial for optimizing the pharmacological properties of drug candidates. Recent studies have shown that compounds derived from this structure exhibit promising activity against certain types of cancer cells and microbial pathogens.

A notable example of its application in drug development is the synthesis of a series of derivatives that exhibit potent anti-cancer activity. These derivatives were designed to target specific cellular pathways involved in tumor growth and metastasis. In vitro studies have demonstrated that these compounds can effectively inhibit the proliferation of cancer cells while showing minimal toxicity to normal cells. This selective activity makes them promising candidates for further preclinical and clinical evaluation.

Beyond pharmaceuticals, 3'-(Chloromethyl)-5'-fluoro-2,3,5-trichlorobiphenyl has also found applications in materials science. Its unique electronic properties make it a valuable component in the development of advanced materials such as polymers and coatings. For instance, when incorporated into polymer matrices, this compound can enhance the thermal stability and mechanical strength of the resulting materials. This has led to its use in the production of high-performance coatings for industrial applications where durability and resistance to harsh environments are critical.

The environmental impact of 3'-(Chloromethyl)-5'-fluoro-2,3,5-trichlorobiphenyl is another area of active research. Given its halogenated nature, there are concerns about its potential persistence in the environment and its effects on ecosystems. However, recent studies have shown that under certain conditions, this compound can be biodegraded by specific microbial communities. This finding suggests that with proper management and disposal practices, the environmental risks associated with this compound can be mitigated.

In summary, 3'-(Chloromethyl)-5'-fluoro-2,3,5-trichlorobiphenyl (CAS No. 1361585-89-8) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure provides a foundation for the development of novel drugs and advanced materials. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in both academic and industrial settings.